N-[4-(4-morpholinylcarbonyl)phenyl]-5-propyl-3-thiophenecarboxamide

• IUPAC Name: N-[4-(morpholine-4-carbonyl)phenyl]-5-propylthiophene-3-carboxamide
• InChI: InChI=1S/C19H22N2O3S/c1-2-3-17-12-15(13-25-17)18(22)20-16-6-4-14(5-7-16)19(23)21-8-10-24-11-9-21/h4-7,12-13H,2-3,8-11H2,1H3,(H,20,22)
• InChI Key: UWPQDPVIPQUKFK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-[4-(4-morpholinylcarbonyl)phenyl]-5-propyl-3-thiophenecarboxamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research. MPTP has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various aspects of cellular and molecular biology. In

Mechanism of Action

N-[4-(4-morpholinylcarbonyl)phenyl]-5-propyl-3-thiophenecarboxamide is metabolized in the body to form MPP+, which is toxic to dopaminergic neurons in the substantia nigra of the brain. This leads to a decrease in dopamine levels, which is a hallmark of Parkinson's disease. This compound has also been found to inhibit complex I of the mitochondrial electron transport chain, leading to a decrease in ATP production and an increase in oxidative stress.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including the induction of Parkinson's-like symptoms, the inhibition of complex I of the mitochondrial electron transport chain, and the induction of oxidative stress. This compound has also been found to induce apoptosis in a variety of cell types.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[4-(4-morpholinylcarbonyl)phenyl]-5-propyl-3-thiophenecarboxamide in lab experiments is its ability to induce Parkinson's-like symptoms in animals, making it a valuable tool for studying the disease. However, this compound has some limitations, including its toxicity and the fact that it can only be used in animal models, which may not accurately reflect the human disease.

Future Directions

There are many future directions for research involving N-[4-(4-morpholinylcarbonyl)phenyl]-5-propyl-3-thiophenecarboxamide, including the development of new animal models for Parkinson's disease, the investigation of the role of mitochondria in cell death, and the development of new therapies for the disease. Other potential areas of research include the investigation of the mechanisms of apoptosis and the development of new methods for synthesizing this compound and related compounds.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research as a tool for studying various aspects of cellular and molecular biology. It has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying Parkinson's disease and other diseases. While this compound has some limitations, it remains an important tool for researchers in the field and has the potential to lead to new discoveries and therapies for a variety of diseases.

Scientific Research Applications

N-[4-(4-morpholinylcarbonyl)phenyl]-5-propyl-3-thiophenecarboxamide has been widely used in scientific research as a tool for studying various aspects of cellular and molecular biology. It has been found to be particularly useful in the study of Parkinson's disease, as it can induce a Parkinson's-like syndrome in animals. This compound has also been used to study the role of mitochondria in cell death and to investigate the mechanisms of apoptosis.